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Compound of Interest

Compound Name: (R)-Nolpitantium

Cat. No.: B1217346 Get Quote

Initial research indicates that (R)-Nolpitantium, also known as SR 140333, is a well-

documented neurokinin-1 (NK1) receptor antagonist and is not utilized as a catalyst or ligand in

enantioselective synthesis. This document clarifies the established role of (R)-Nolpitantium
and explains the absence of its application in the field of asymmetric catalysis based on

available scientific literature.

(R)-Nolpitantium is a potent and selective antagonist of the NK1 receptor, which is involved in

various physiological processes, including pain transmission and inflammation. Its primary

application lies in pharmacological research to study the effects of substance P, the natural

ligand for the NK1 receptor. The "(R)" designation in its name refers to the specific

stereoisomer of the molecule, which is crucial for its biological activity as a pharmaceutical

agent.

A comprehensive review of scientific databases and chemical literature reveals no instances of

(R)-Nolpitantium being employed as a catalyst, chiral auxiliary, or ligand in any

enantioselective transformations. The core structure of (R)-Nolpitantium does not possess the

typical features of common catalysts used in asymmetric synthesis, such as phosphine ligands

or privileged organocatalytic scaffolds.
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Area of Investigation Findings

Use in Enantioselective Synthesis No documented applications found.

Primary Application Neurokinin-1 (NK1) Receptor Antagonist.

Alternative Names SR 140333.

Significance of "(R)"

Denotes the specific stereochemistry of the

molecule, essential for its biological function as

a drug.

Conclusion
The request to create detailed application notes and protocols for the use of (R)-Nolpitantium
in enantioselective synthesis cannot be fulfilled as there is no evidence to suggest that it is

used in this capacity. Researchers and professionals in drug development should note that the

established and documented role of (R)-Nolpitantium is within the domain of pharmacology as

a selective NK1 receptor antagonist. Therefore, no experimental protocols, quantitative data

tables, or mechanistic diagrams for its use in synthesis can be provided.

Logical Relationship Diagram
The following diagram illustrates the established identity of (R)-Nolpitantium and the absence

of a link to enantioselective synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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